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Compound of Interest

Compound Name: 3-Ethyl-3,4-dimethylheptane

Cat. No.: B14560665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the branched alkane, 3-Ethyl-3,4-dimethylheptane. The information contained herein is
intended to support research and development activities where this compound may be utilized
as a solvent, reference standard, or in other applications. All quantitative data is presented in a
clear, tabular format for ease of comparison. Furthermore, this guide outlines generalized, yet
detailed, experimental protocols for the determination of key physical properties.

Core Physical and Chemical Properties

The fundamental identifiers and physical characteristics of 3-Ethyl-3,4-dimethylheptane are
summarized below. This data is crucial for understanding the compound's behavior under

various experimental conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14560665?utm_src=pdf-interest
https://www.benchchem.com/product/b14560665?utm_src=pdf-body
https://www.benchchem.com/product/b14560665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14560665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula Ci11H24 [1112]
Molecular Weight 156.31 g/mol [11[2][3]
CAS Number 61868-34-6 [2]

Boiling Point 189.8 - 190 °C [11[3]
Density 0.778 g/mL [3]
Refractive Index 1.436 [3]

Not available (Estimated for an
Melting Point isomer, 3,4-dimethyl-4- [4]
ethylheptane: -57.06°C)

Insoluble in water; Soluble in
. nonpolar organic solvents
Solubility [5]
(e.g., hexane, benzene,

chloroform).

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
primary physical properties of liquid organic compounds such as 3-Ethyl-3,4-
dimethylheptane.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[6]

Apparatus:
e Thiele tube
o Thermometer (calibrated)

o Small test tube (Durham tube)
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Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.

[6]

o A capillary tube, with its sealed end pointing upwards, is placed into the test tube containing
the sample.[6]

e The test tube is attached to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.[6]

e The thermometer and test tube assembly is then inserted into the Thiele tube, which is filled
with mineral oil to a level above the side arm.

e The Thiele tube is gently heated at the side arm. As the temperature increases, a stream of
bubbles will emerge from the open end of the capillary tube.[6]

e Heating is continued until a continuous and rapid stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[6]

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pychometer, a glass flask with a
precise volume.

Apparatus:
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Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Constant temperature bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately measured
on an analytical balance.

e The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.
The stopper is inserted, and any excess liquid is carefully wiped from the outside.

e The filled pycnometer is weighed to determine the mass of the liquid.

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
distilled water) at the same temperature.

o The filled pycnometer with the reference liquid is weighed.

o The density of the sample is calculated using the following formula: Density of Sample =
(Mass of Sample / Mass of Reference Liquid) * Density of Reference Liquid

Determination of Refractive Index (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through a substance, is a
characteristic property of a liquid and can be used to assess its purity.[7]

Apparatus:
o Abbe refractometer
e Light source (sodium D line, 589 nm)

o Constant temperature water circulator
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» Dropper or pipette
e Solvent for cleaning (e.g., acetone or ethanol)
e Lens paper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.[8]

» Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled
water).

e Using a dropper, place a few drops of the liquid sample onto the surface of the lower prism.

[8]
¢ Close the prisms carefully to spread the liquid into a thin film.
o Adjust the light source and mirror to obtain maximum illumination.[8]

o While looking through the eyepiece, turn the coarse and fine adjustment knobs until the
boundary line between the light and dark fields is sharp and centered on the crosshairs.

¢ Read the refractive index value from the scale.

e Record the temperature at which the measurement was taken, as refractive index is
temperature-dependent.[7] If the measurement is not at 20°C, a correction can be applied.[9]

Process Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid organic compound.
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Workflow for Physical Property Determination of a Liquid Organic Compound
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Caption: General workflow for determining the physical properties of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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